Cas no 120167-77-3 (1,1,3,3-tetranitrocyclobutane)

1,1,3,3-tetranitrocyclobutane structure
1,1,3,3-tetranitrocyclobutane structure
Product name:1,1,3,3-tetranitrocyclobutane
CAS No:120167-77-3
MF:C4H4N4O8
MW:236.09656047821
CID:2616978
PubChem ID:11680263

1,1,3,3-tetranitrocyclobutane Chemical and Physical Properties

Names and Identifiers

    • 1,1,3,3-tetranitrocyclobutane
    • DTXSID60470508
    • Cyclobutane, 1,1,3,3-tetranitro-
    • 120167-77-3
    • DTXCID90421326
    • SCHEMBL272478
    • Inchi: InChI=1S/C4H4N4O8/c9-5(10)3(6(11)12)1-4(2-3,7(13)14)8(15)16/h1-2H2
    • InChI Key: XKRNFGWJXBLIHB-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 236.00291310Da
  • Monoisotopic Mass: 236.00291310Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 183Ų
  • XLogP3: 0.2

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